Cas no 1806134-87-1 (2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine)

2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine is a multifunctional pyridine derivative with a unique substitution pattern, combining amino, bromo, cyano, and trifluoromethoxy groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, offering reactivity at multiple sites for further functionalization. The presence of electron-withdrawing groups (cyano, trifluoromethoxy) and electron-donating amino group enhances its utility in heterocyclic chemistry, particularly in cross-coupling reactions and nucleophilic substitutions. The bromo substituent facilitates selective modifications, while the trifluoromethoxy group contributes to improved metabolic stability in bioactive molecules. Its structural features make it valuable for developing novel compounds with potential applications in medicinal chemistry and material science.

2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine structure

1806134-87-1 structure

Product Name:2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine

CAS No:1806134-87-1

MF:C₇H₃BrF₃N₃O

MW:282.0174305439

CID:4911322

Update Time:2025-06-07

2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H3BrF3N3O/c8-4-5(15-7(9,10)11)3(1-12)2-14-6(4)13/h2H,(H2,13,14)
- InChI Key： LUOGVGXQPPACII-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NC=C(C#N)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
XLogP3: 2.1
Topological Polar Surface Area: 71.9

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026003367-500mg	2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine	1806134-87-1	97%	500mg	$1,009.40	2022-04-01
Alichem	A026003367-1g	2-Amino-3-bromo-5-cyano-4-(trifluoromethoxy)pyridine	1806134-87-1	97%	1g	$1,764.00	2022-04-01